Cas no 14189-82-3 (3-(N-Phenyl-N-methyl)aminoacrolein)

3-(N-Phenyl-N-methyl)aminoacrolein Properties

Names and Identifiers

• 3-N-METHYL-N-PHENYLAMINOACROLEIN
• 3-AMINO-N-METHYL-N-PHENYLACROLEIN
• 3-N-METHYL-N-PHENYLAMINOACROLEINI
• 3-(Methyl(phenyl)amino)acrylaldehyde
• N-METHYL-N-PHENYL-3-AMINOACROLEIN
• Acrolein,3-(N-methylanilino)- (6CI,7CI,8CI)
• 3-(N-Methyl-N-phenylamino)acrolein
• 3-(N-Methylanilino)acrolein
• 3-(Methyl-phenyl-aMino)-propenal
• 2-Propenal,3-(methylphenylamino)-
• (Z)-3-(N-methylanilino)prop-2-enal
• (E)-3-(Methyl(phenyl)aMino)acrylaldehyde
• (E)-3-(Methylphenylamino)-2-propenal
• 3-(Methylphenylamino)-2-propenal
• Q-102072
• J-019794
• (E)-3-(N-methylanilino)prop-2-enal
• 3-[methyl(phenyl)amino]prop-2-enal
• DTXSID301287034
• AC-26821
• 34900-01-1
• E-3-(METHYL PHENYL AMINO)-2-PROPENAL
• 14189-82-3
• starbld0030209
• AKOS006275202
• CS-0188131
• NS00077695
• 2-Propenal, 3-(methylphenylamino)-
• (2E)-3-[METHYL(PHENYL)AMINO]PROP-2-ENAL
• (2E)-3-(Methylphenylamino)-2-propenal
• MFCD00190652
• trans 3-(N-Methylanilino)acrolein
• BCP12987
• 3-(N-Phenyl-N-methyl)aminoacrolein
• SCHEMBL377438
• (2E)-3-[Methyl(phenyl)amino]acrylaldehyde
• AS-17311
• N-Methyl-N-phenyl-3-aminoacrolein
• 3-(N-methyl-N-phenylamino)acrolein
• DB-309423
• 3-N-Methyl-N-phenylaminoacrolein
• (E)-3-(methyl(phenyl)amino)acrylaldehyde
• N-Methyl-N-phenyl-3-aMinoacrolein
• 3-(N-PHENYL-N-METHYL)AMINOACROLEIN
• 3-(methyl(phenyl)amino)acrylaldehyde
• +Expand

• MDL： MFCD00190652
• InChIKey： YLMOTKLYENPQLK-UHFFFAOYSA-N
• Inchi： 1S/C10H11NO/c1-11(8-5-9-12)10-6-3-2-4-7-10/h2-9H,1H3
• SMILES： CN(C=CC=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 161.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 161.084063974g/mol
• Heavy Atom Count: 12
• Complexity: 159
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• LogP: 1.83540
• PSA: 20.31000
• Refractive Index: 1.575
• Boiling Point: 255.6 °C at 760 mmHg
• Melting Point: 50-53°C
• Flash Point: 92.1 °C
• Density: 1.064